1-Cyclopentyl-3-pyridazin-3-ylurea

• IUPAC Name: 1-cyclopentyl-3-pyridazin-3-ylurea
• InChI: InChI=1S/C10H14N4O/c15-10(12-8-4-1-2-5-8)13-9-6-3-7-11-14-9/h3,6-8H,1-2,4-5H2,(H2,12,13,14,15)
• InChI Key: SSUPIZNERMGYRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=NN=CC=C2
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

1-Cyclopentyl-3-pyridazin-3-ylurea is a urea derivative featuring a cyclopentyl group attached to one nitrogen of the urea moiety and a pyridazinyl group on the other. Pyridazine, a six-membered aromatic ring with two adjacent nitrogen atoms, distinguishes this compound from analogs with single-nitrogen heterocycles like pyridine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopentyl-3-pyridazin-3-ylurea typically involves the cyclization of appropriate precursors. One common method includes the reaction of cyclopentanone with hydrazine to form cyclopentyl hydrazine. This intermediate is then reacted with an isocyanate derivative to yield the desired urea compound.

Industrial Production Methods: Industrial production of 1-Cyclopentyl-3-pyridazin-3-ylurea may involve optimized reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopentyl-3-pyridazin-3-ylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The urea moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions.

Major Products:

Oxidation: Oxidized derivatives with additional oxygen functionalities.

Reduction: Amine derivatives with reduced nitrogen functionalities.

Substitution: Substituted urea derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-3-pyridazin-3-ylurea involves its interaction with specific molecular targets. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with receptor binding sites. These interactions can affect various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

1-Butyl-3-pyridin-3-ylurea (CAS 60572-67-0)

This compound shares the urea backbone but substitutes the cyclopentyl group with a butyl chain and replaces pyridazine with pyridine. Key differences include:

• Substituent Effects: The linear butyl group (C₄H₉) offers greater flexibility but lower steric hindrance compared to the cyclic cyclopentyl (C₅H₉). This may enhance solubility in nonpolar environments but reduce target-binding specificity.
• Aromatic Ring Properties: Pyridine (C₅H₅N) has one nitrogen atom, whereas pyridazine (C₄H₄N₂) contains two adjacent nitrogens.

1-Cyclopropylpyrrolidin-3-amine (CAS 936221-78-2)

Its primary distinction lies in:

• Functional Group : The amine group (-NH₂) versus the urea (-NHCONH-) alters reactivity and solubility. Urea derivatives generally exhibit higher polarity and hydrogen-bonding capacity, favoring interactions with enzymatic active sites.
• Hazard Profile : Safety data indicate that 1-cyclopropylpyrrolidin-3-amine requires stringent handling (e.g., artificial respiration if inhaled), whereas urea analogs like 1-butyl-3-pyridin-3-ylurea primarily necessitate standard first-aid measures for skin/eye exposure .

Physicochemical Properties

Property	1-Cyclopentyl-3-pyridazin-3-ylurea	1-Butyl-3-pyridin-3-ylurea	1-Cyclopropylpyrrolidin-3-amine
Molecular Formula	C₁₀H₁₄N₄O	C₉H₁₃N₃O	C₇H₁₄N₂
Molecular Weight (g/mol)	206.25	179.22	126.20
Key Substituents	Cyclopentyl, pyridazinyl	Butyl, pyridinyl	Cyclopropyl, pyrrolidinyl
Aromatic System	Pyridazine (N₂)	Pyridine (N₁)	None

Research Findings and Inferred Bioactivity

• Lipophilicity : The cyclopentyl group in 1-cyclopentyl-3-pyridazin-3-ylurea likely enhances lipophilicity (clogP ~2.5) compared to 1-butyl-3-pyridin-3-ylurea (clogP ~1.8), favoring blood-brain barrier penetration.
• Enzyme Binding : Pyridazine’s dual nitrogen atoms may confer stronger binding to ATP-binding pockets in kinases compared to pyridine-based analogs, as seen in studies of related urea inhibitors .
• Toxicity : Urea derivatives generally exhibit lower acute toxicity than amines like 1-cyclopropylpyrrolidin-3-amine, which requires immediate medical intervention upon inhalation .